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Introduction
Lignoceryl lignocerate (tetracosyl tetracosanoate) is a long-chain wax ester composed of

lignoceric acid and lignoceryl alcohol. As a significant component of various natural waxes, its

physicochemical properties have made it a subject of interest in various scientific and industrial

fields. This technical guide provides an in-depth overview of the discovery, historical context,

chemical properties, and analytical methodologies pertaining to lignoceryl lignocerate.

Discovery and Historical Context
The history of lignoceryl lignocerate is intrinsically linked to the study of natural waxes,

particularly carnauba wax. While the exact individual and date of the first isolation and

identification of lignoceryl lignocerate are not well-documented in readily available historical

records, its characterization emerged from the broader chemical analysis of waxes in the 19th

and 20th centuries.

The discovery of its constituent components predates the characterization of the ester itself.

Lignoceric acid, a 24-carbon saturated fatty acid, was first identified in wood tar.[1] Its name is

derived from the Latin lignum (wood) and cera (wax). The corresponding fatty alcohol, 1-

tetracosanol or lignoceryl alcohol, is also a naturally occurring substance.[2]
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Early analyses of carnauba wax, a hard wax obtained from the leaves of the Brazilian palm

Copernicia prunifera, revealed it to be primarily composed of esters of long-chain fatty acids

and alcohols.[3][4] In 1890, carnauba wax was even patented as a replacement for

paraffin/beeswax mixtures in phonograph cylinders.[3] As analytical techniques became more

sophisticated in the 20th century, researchers were able to separate and identify the individual

components of these complex natural mixtures, leading to the characterization of specific wax

esters like lignoceryl lignocerate.

Chemical and Physical Properties
Lignoceryl lignocerate is a saturated wax ester with the chemical formula C48H96O2.[3] It is

formed from the esterification of one molecule of lignoceric acid with one molecule of lignoceryl

alcohol.

Property Value Source

Molecular Formula C48H96O2 [3]

Molecular Weight 705.3 g/mol [3]

IUPAC Name Tetracosyl tetracosanoate [3]

Synonyms

Lignoceryl Lignocerate,

Tetracosanoic acid, tetracosyl

ester

[5]

CAS Number 1001-43-0 [6]

Natural Occurrence
Lignoceryl lignocerate is a prominent constituent of several natural waxes:

Carnauba Wax: This is one of the primary natural sources of lignoceryl lignocerate.

Carnauba wax is composed of approximately 40% aliphatic esters, with the fatty acids and

alcohols predominantly in the C26-C30 range.[7]

Montan Wax: Also known as lignite wax, this fossilized plant wax also contains long-chain

carboxylic acid esters.[8]
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Plant Epicuticular Waxes: Lignoceryl lignocerate is found in the protective waxy coating on

the leaves of various plants, where it contributes to preventing water loss.[9]

Experimental Protocols
The analysis of lignoceryl lignocerate typically involves chromatographic and spectroscopic

techniques. Due to its high molecular weight and low volatility, specialized methods are often

required.

Gas Chromatography-Mass Spectrometry (GC-MS)
High-temperature GC-MS is a powerful technique for the analysis of intact wax esters.

Sample Preparation:

Dissolve the wax sample containing lignoceryl lignocerate in a suitable organic solvent

(e.g., hexane, toluene) to a concentration of approximately 0.1-1.0 mg/mL.[10]

Instrumentation and Conditions:

Gas Chromatograph: Agilent 8890 GC or equivalent.[11]

Mass Spectrometer: Agilent 7010B Triple Quadrupole GC/MS or equivalent.[11]

Column: A high-temperature capillary column, such as a DB-1 HT fused-silica column (15 m

x 0.25 mm, 0.10 µm film thickness), is recommended.[10]

Injector Temperature: 390 °C.[10]

Oven Temperature Program:

Initial temperature: 120 °C.

Ramp to 240 °C at 15 °C/min.

Ramp to 390 °C at 8 °C/min.

Hold at 390 °C for 6 minutes.[10]
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Carrier Gas: Helium.

Ionization Mode: Electron Ionization (EI) at 70 eV.

Mass Range: m/z 50-920.[10]

Expected Fragmentation Pattern: In the mass spectrum of a long-chain saturated wax ester like

lignoceryl lignocerate, characteristic fragments include:

Acylium ion [RCO]+: This fragment is indicative of the fatty acid portion. For lignoceric acid,

this would be at m/z 351.

Protonated acid ion [RCOOH2]+: For lignoceric acid, this would be at m/z 369.

Fragments from the alcohol moiety: These can be less distinct but contribute to the overall

pattern.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H and ¹³C NMR spectroscopy are invaluable for the structural elucidation of wax esters.

Sample Preparation:

Dissolve 5-25 mg of the purified lignoceryl lignocerate in 0.6-0.7 mL of a deuterated

solvent such as chloroform-d (CDCl3). For ¹³C NMR, a higher concentration (50-100 mg)

may be necessary.

Instrumentation:

A high-field NMR spectrometer (e.g., 300 MHz or higher) is recommended.

Expected Chemical Shifts: The following table summarizes the expected chemical shifts for the

different protons and carbons in lignoceryl lignocerate.
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Group ¹H Chemical Shift (ppm) ¹³C Chemical Shift (ppm)

Terminal Methyl (-CH₃) ~0.88 (triplet) ~14.1

Methylene Chain (-(CH₂)n-) ~1.25 (multiplet) ~29.7

β-Methylene to Carbonyl (-

CH₂-CH₂-COO-)
~1.63 (multiplet) ~25.0

α-Methylene to Carbonyl (-

CH₂-COO-)
~2.28 (triplet) ~34.4

Methylene attached to Oxygen

(-O-CH₂-)
~4.05 (triplet) ~64.4

Carbonyl (C=O) - ~174.0

Note: These are approximate chemical shifts and may vary slightly depending on the solvent

and experimental conditions.[12][13]

Biological Role and Metabolism
Wax esters, including lignoceryl lignocerate, play several important biological roles. In

mammals, they are found in skin sebum, where they contribute to the skin's protective barrier

and help prevent water loss.[14]

The metabolism of wax esters involves hydrolysis by lipases and carboxylesterases into their

constituent fatty acids and fatty alcohols.[15] Very-long-chain fatty acids (VLCFAs) like

lignoceric acid are too long to be metabolized in the mitochondria and are instead broken down

in peroxisomes.[16]

The biosynthesis of wax esters is a two-step process. First, a fatty acyl-CoA is reduced to a

fatty alcohol by a fatty acyl-CoA reductase (FAR). Then, a wax synthase (WS) catalyzes the

esterification of the fatty alcohol with another fatty acyl-CoA molecule to form the wax ester.[17]
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General pathway of wax ester biosynthesis and degradation.

The accumulation of very-long-chain fatty acids due to defects in their metabolism is associated

with certain genetic disorders, such as X-linked adrenoleukodystrophy.[18]

Conclusion
Lignoceryl lignocerate, a major component of several natural waxes, has a history intertwined

with the broader exploration of lipid chemistry. Its characterization has been enabled by

advancements in analytical techniques such as high-temperature GC-MS and NMR

spectroscopy. While its direct biological signaling roles are not yet fully elucidated, its function

as a structural component of protective barriers and its metabolism as a very-long-chain fatty

acid ester are of significant interest to researchers in various fields, including those in drug

development exploring lipid metabolism and related disorders. Further research into the

specific biological activities of individual wax esters like lignoceryl lignocerate may reveal

novel therapeutic opportunities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://www.benchchem.com/product/b12708389#discovery-and-historical-context-of-
lignoceryl-lignocerate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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